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Compound of Interest

Compound Name: Trifluridine-13C,15N2

Cat. No.: B12398143

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Trifluridine-13C,*>N2. While specific safety data for the isotopically labeled compound is not
available, the information presented here is based on the well-documented hazards of
unlabeled trifluridine. The isotopic substitution of carbon-13 and nitrogen-15 is not expected to
alter the chemical reactivity or toxicological profile of the molecule. This guide is intended to
supplement, not replace, institutional safety protocols and a thorough review of the full Safety
Data Sheet (SDS) before handling.

Section 1: Safety Data Summary

The following tables summarize the key quantitative and qualitative safety information for
trifluridine. This data is aggregated from multiple supplier Safety Data Sheets and toxicological
databases.

Hazard Identification and Classification
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Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4
[21[3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1][2][3]
o ) H332: Harmful if inhaled[1][2]
Acute Toxicity, Inhalation Category 4 3]
) ) o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2 ]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A/2 L
Irritation irritation[3][4][5]
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer[1][2][3][5]
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 ]
genetic defects[5]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[3][4]
Test Species Route Value
LD50 Mouse Oral 91 mg/kg[6]
LD50 Rat Oral > 4379 mg/kg[6]
LD50 Rat Subcutaneous 98 mg/kg|[6]
LD50 Rat Intravenous 2946 mg/kgl[6]

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Trifluridine
https://cdn.caymanchem.com/cdn/msds/21366m.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluridine
https://cdn.caymanchem.com/cdn/msds/21366m.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluridine
https://cdn.caymanchem.com/cdn/msds/21366m.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00FFPP.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00FFPP.pdf
https://static.cymitquimica.com/products/41/pdf/sds-Y0002182.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluridine
https://cdn.caymanchem.com/cdn/msds/21366m.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://static.cymitquimica.com/products/41/pdf/sds-Y0002182.pdf
https://static.cymitquimica.com/products/41/pdf/sds-Y0002182.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00FFPP.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/VIROPTIC_%28trifluridine%29_Ophthalmic_12-apr-2018.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/VIROPTIC_%28trifluridine%29_Ophthalmic_12-apr-2018.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/VIROPTIC_%28trifluridine%29_Ophthalmic_12-apr-2018.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/VIROPTIC_%28trifluridine%29_Ophthalmic_12-apr-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C10H11F3N20s (for unlabeled)

Molecular Weight 296.20 g/mol (for unlabeled)[1]

Appearance Solid[4]

Melting Point 170-172 °C[4]

Solubility Likely mobile in the environment due to its water

solubility.[7]

Section 2: Handling Precautions and Protocols

Adherence to strict handling protocols is essential when working with Trifluridine-13C,*>N2 due
to its potential health hazards. The following protocols are derived from standard laboratory
practices for handling potent compounds and information from trifluridine SDS.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following table outlines the minimum
required PPE.
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Body Area

Equipment

Specification

Eyes

Safety Glasses/Goggles

Must be worn at all times. Use
equipment tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU).[4]

Face

Face Shield

Required when there is a

splash hazard.[4]

Hands

Chemical-resistant gloves

Gloves must be inspected prior
to use. Use proper glove
removal technique to avoid
skin contact. Dispose of

contaminated gloves after use.

[4]

Body

Laboratory Coat

A complete suit protecting
against chemicals should be

worn.[4]

Respiratory

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.[7]

Engineering Controls
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Control Type

Description

Work should be conducted in a well-ventilated

Ventilation area.[4][8] Provide appropriate exhaust
ventilation at places where dust is formed.[4]
Use in a chemical fume hood is recommended

Fume Hood for all procedures involving the handling of solid

trifluridine or preparation of solutions.[3]

Safety Stations

An eye-wash station and safety shower must be

readily accessible.[8]

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for handling Trifluridine-13C,*>Nz in a

research setting, from preparation to disposal.
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Preparation

Don appropriate PPE

;
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;
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Handling
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;

Prepare stock solutions
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:

Perform experimental procedures

omplete experiment

Cleanup & Disposal
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and equipment

;
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Safe Handling Workflow for Trifluridine-13C,1°N2
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

) Move the person into fresh air. If not breathing,
Inhalation ) e o o
give artificial respiration. Consult a physician.[4]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[4]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[4]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.[4]

Section 3: Mechanism of Action and Metabolic
Pathway

Trifluridine exerts its cytotoxic effects by interfering with DNA synthesis.[9] As a thymidine-
based nucleoside analog, it is incorporated into DNA, leading to DNA damage and inhibition of
cell proliferation.[10] The following diagram illustrates the intracellular activation and
mechanism of action of trifluridine.
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Mechanism of Action of Trifluridine

Trifluridine is first phosphorylated by thymidine kinase to its active monophosphate form.[11]
[12] Subsequent phosphorylation leads to the formation of trifluridine triphosphate, which is
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then incorporated into DNA in place of thymidine.[11][12] This incorporation disrupts DNA
function and synthesis, ultimately inhibiting cell proliferation.[11][12] Additionally, trifluridine
monophosphate can inhibit thymidylate synthase, an enzyme crucial for DNA synthesis.[11]

This guide provides a foundational understanding of the safety and handling requirements for
Trifluridine-13C,15N2. Always consult the most recent Safety Data Sheet from your supplier and
adhere to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Trifluridine | CLOH11F3N205 | CID 6256 - PubChem [pubchem.ncbi.nim.nih.gov]
. cdn.caymanchem.com [cdn.caymanchem.com]

. medkoo.com [medkoo.com]

. Static.cymitquimica.com [static.cymitquimica.com]

. Static.cymitquimica.com [static.cymitquimica.com]

. pfe-pfizercom-prod.s3.amazonaws.com [pfe-pfizercom-prod.s3.amazonaws.com]
. assets.thermofisher.com [assets.thermofisher.com]

. file.medchemexpress.com [file.medchemexpress.com]

°
(] [e0] ~ (o)) )] EaN w N -

. drugs.com [drugs.com]

» 10. Biomarkers of Trifluridine-Tipiracil Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
e 11. go.drugbank.com [go.drugbank.com]

e 12. SMPDB [smpdb.ca]

« To cite this document: BenchChem. [Navigating the Safe Handling of Trifluridine-13C,*>N2: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398143#trifluridine-13c-15n2-safety-data-sheet-
and-handling-precautions]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://go.drugbank.com/drugs/DB00432
https://smpdb.ca/view/SMP0125899
https://go.drugbank.com/drugs/DB00432
https://smpdb.ca/view/SMP0125899
https://go.drugbank.com/drugs/DB00432
https://www.benchchem.com/product/b12398143?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluridine
https://cdn.caymanchem.com/cdn/msds/21366m.pdf
https://www.medkoo.com/uploads/product/TAS-102__Trifluridine_Tipiracil_HCl_/safety/SDS-TAS102.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00FFPP.pdf
https://static.cymitquimica.com/products/41/pdf/sds-Y0002182.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/VIROPTIC_%28trifluridine%29_Ophthalmic_12-apr-2018.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC45291~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2017:28:17~~Trifluorothymidine~~
https://file.medchemexpress.com/batch_PDF/HY-16478/Trifluridine-tipiracil-hydrochloride-mixture-SDS-MedChemExpress.pdf
https://www.drugs.com/monograph/trifluridine-and-tipiracil.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8658167/
https://go.drugbank.com/drugs/DB00432
https://smpdb.ca/view/SMP0125899
https://www.benchchem.com/product/b12398143#trifluridine-13c-15n2-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12398143#trifluridine-13c-15n2-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12398143#trifluridine-13c-15n2-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12398143#trifluridine-13c-15n2-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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